Cas no 36063-04-4 (1,2,6-Naphthalenetricarboxylic acid, 1,2,6-trimethyl ester)

• Product Name: 1,2,6-Naphthalenetricarboxylic acid, 1,2,6-trimethyl ester
• CAS No: 36063-04-4
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 920965
• Update Time: 2023-11-19

1,2,6-Naphthalenetricarboxylic acid, 1,2,6-trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,6-tricarbomethoxynaphthalene
• trimethyl 1,2,6-naphthalentricarboxylate
• Trimethyl 1,2,6-naphthalenetricarboxylate
• CID 101078784
• 1,2,6-Naphthalenetricarboxylic acid, 1,2,6-trimethyl ester

• Inchi： 1S/C16H14O6/c1-20-14(17)10-5-6-11-9(8-10)4-7-12(15(18)21-2)13(11)16(19)22-3/h4-8H,1-3H3
• InChI Key： KMIIDMQTMDDGTA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CC=C2C=C(C(=O)OC)C=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 412.0±25.0 °C(Predicted)